4-[(3-Bromobenzyl)thio]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[(3-bromophenyl)methylsulfanyl]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H18BrN3OS/c1-2-26-18-8-6-16(7-9-18)19-13-20-21(23-10-11-25(20)24-19)27-14-15-4-3-5-17(22)12-15/h3-13H,2,14H2,1H3
• InChI Key: SLTYOJRBQLITMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC(=CC=C4)Br
• Molecular Formula: C21H18BrN3OS
• Molecular Weight: 440.4 g/mol
• CAS No.: 1040663-98-6

Description

4-[(3-Bromobenzyl)thio]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine is a pyrazolo[1,5-a]pyrazine derivative featuring a 3-bromobenzylthio substituent at position 4 and a 4-ethoxyphenyl group at position 2. The pyrazolo[1,5-a]pyrazine core is a nitrogen-rich heterocyclic system known for its versatility in medicinal chemistry, particularly in targeting kinases, Toll-like receptors (TLRs), and other enzymes involved in inflammatory and oncogenic pathways . The bromine atom at the benzyl position enhances lipophilicity and may improve target binding via halogen interactions, while the ethoxy group contributes to solubility and metabolic stability .

Mechanism of Action

Target of Action

The primary target of this compound is Acetylcholinesterase (AchE) . AchE is a principal enzyme that hydrolyzes acetylcholine in the cholinergic nervous system of both vertebrates and invertebrates.

Mode of Action

The compound interacts with AchE, affecting its activity. This interaction can lead to changes in normal nerve pulse transmission, potentially leading to behavioral changes and body movement impairment.

Biochemical Pathways

The compound’s action can affect the production of reactive oxygen species (ROS) and lipid peroxides. These compounds increase dramatically under cellular damage. The formation of lipid peroxides leads to the rapid degradation of unstable molecules, forming a secondary product termed malondialdehyde (MDA).

Result of Action

The compound’s action on AchE activity and MDA levels can lead to neurotoxic potentials. This can be associated with changes in behavioral parameters and swimming potential.

Biological Activity

The compound 4-[(3-Bromobenzyl)thio]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine is a novel pyrazolo derivative with significant potential in medicinal chemistry. Its structure includes a pyrazolo framework, which is known for diverse biological activities, particularly in anticancer and antimicrobial domains. This article aims to provide a comprehensive overview of its biological activity, supported by relevant data tables and research findings.

• Molecular Formula : C21H18BrN3OS
• Molecular Weight : 440.4 g/mol
• IUPAC Name : 4-[(3-bromophenyl)methylsulfanyl]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine
• Purity : Typically >95% .

Anticancer Activity

Recent studies have highlighted the anticancer properties of pyrazolo derivatives. For instance, compounds similar to 4-[(3-Bromobenzyl)thio]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine have shown promising results against various cancer cell lines.

• Mechanism of Action : The anticancer activity is often linked to the induction of apoptosis through pathways involving caspases and the modulation of key proteins such as p53 and NF-κB. For example, related pyrazolo compounds have been shown to increase apoptosis markers while inhibiting tumor growth in breast cancer models .

Antimicrobial Activity

The antimicrobial efficacy of pyrazolo derivatives has also been documented. Research indicates that certain derivatives exhibit strong activity against a range of pathogens.

Compound	Minimum Inhibitory Concentration (MIC)	Target Pathogen
4a	0.22 μg/mL	Staphylococcus aureus
5a	0.25 μg/mL	Staphylococcus epidermidis
7b	0.20 μg/mL	Escherichia coli

These findings suggest that 4-[(3-Bromobenzyl)thio]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine may possess similar antimicrobial properties due to its structural analogies with these active compounds .

Study on Anticancer Properties

In a study evaluating various pyrazolo derivatives, it was found that compounds with similar structures significantly inhibited cell proliferation in MCF-7 and MDA-MB-231 breast cancer cell lines. The most active derivatives induced apoptosis through caspase activation and ROS generation .

Study on Antimicrobial Effects

Another study assessed the antimicrobial activity of several pyrazolo compounds, demonstrating that specific derivatives had potent antibacterial effects against clinical isolates of Staphylococcus species. The results indicated that these compounds could inhibit biofilm formation, which is critical in treating persistent infections .

Scientific Research Applications

Research indicates that compounds similar to 4-[(3-bromobenzyl)thio]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine exhibit various biological activities. These include:

• Anticancer Properties : Pyrazole derivatives have been explored as potential inhibitors of cyclin-dependent kinases (CDKs), which are critical in cell cycle regulation. Studies have shown that modifications to the pyrazolo structure can enhance selectivity and potency against specific CDK targets .
• Antimicrobial Activity : Compounds featuring thioether linkages often display antimicrobial properties. The presence of the bromobenzyl group may further enhance this activity by improving lipophilicity and cellular uptake .

Research Applications

The compound's applications can be categorized into several key areas:

Medicinal Chemistry

Research has focused on synthesizing and evaluating pyrazolo[1,5-a]pyrazine derivatives for their potential as anticancer agents. The design of these compounds often involves structural modifications to improve efficacy and selectivity against cancer cell lines.

Drug Development

Given its structural features, this compound can serve as a lead compound in drug development programs aimed at treating various diseases, particularly cancers and infectious diseases.

Biochemical Assays

The compound can be utilized in biochemical assays to study enzyme inhibition mechanisms, particularly involving CDK enzymes. This application is crucial for understanding the pharmacodynamics of potential therapeutic agents derived from pyrazolo compounds.

Case Studies

Several studies have documented the synthesis and biological evaluation of pyrazolo derivatives:

• Study on CDK Inhibition : A recent study synthesized several pyrazolo derivatives and evaluated their inhibitory effects on CDK2. The results indicated that specific substitutions at the pyrazole ring significantly enhanced inhibitory activity compared to unmodified compounds .
• Antimicrobial Screening : Another study investigated a series of thioether-containing pyrazoles, including derivatives similar to 4-[(3-bromobenzyl)thio]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine, demonstrating promising antibacterial activity against Gram-positive bacteria .

Comparison with Similar Compounds

Research Findings and Implications

The target compound’s unique combination of a brominated benzylthio group and ethoxyphenyl substituent positions it as a promising candidate for TLR7/8 inhibition or kinase modulation. However, its higher molecular weight (452.3 g/mol) compared to analogues like (323.4 g/mol) may limit bioavailability, necessitating formulation optimization (e.g., lipid-based carriers as in ).

Critical Challenges :

• Synthetic Complexity : The bromobenzylthio group requires multi-step synthesis, reducing overall yield .
• Selectivity: Structural similarities to pyrazolo[1,5-a]quinoxalines () risk off-target effects on TLR8 or unrelated kinases.